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Compound of Interest

Compound Name: Bisphenol A Diglycidyl Ether-d10

Cat. No.: B13863264

Get Quote

Executive Summary
The landscape of Bisphenol A (BPA) analysis is undergoing a seismic shift. With the European

Food Safety Authority (EFSA) establishing a new Tolerable Daily Intake (TDI) of 0.2 ng/kg

bw/day (a 20,000-fold reduction from previous levels), the analytical margin for error has

effectively vanished. Researchers and drug development professionals can no longer rely on

"research grade" reagents; the use of ISO 17034 Accredited Certified Reference Materials

(CRMs) is now a non-negotiable requirement for data integrity.

This guide provides an objective, technical comparison of available CRMs, delineates the

hierarchy of metrological traceability, and offers a self-validating protocol for low-level BPA

quantification.

The Hierarchy of BPA Reference Materials
To ensure data stands up to regulatory scrutiny (FDA, EMA, EFSA), one must understand the

metrological hierarchy. Not all "standards" are created equal.
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Tier 1: Primary Reference Materials (The Metrological
Anchors)
These are pure substance CRMs produced by National Metrology Institutes (NMIs). They

possess the lowest uncertainty and are directly traceable to the SI unit (mole/kg). They are

intended for calibration of secondary standards, not daily routine analysis.

Producer
Product
Code

Format
Certified
Purity

Uncertainty
(

)

Traceability

NMIJ (Japan) CRM 4030-a
Neat Solid

(1.5 g)

0.9992

mol/mol

±0.0010

mol/mol

SI via NIST

SRM 2225

(DSC)

NRC

(Canada)
BPAN-1

Neat Solid

(30 mg)

Certified

Mass

Fraction

Refer to CoA

SI

(Gravimetric/

qNMR)

Expert Insight: NMIJ 4030-a is currently the global "gold standard" for pure BPA. Its purity is

determined via freezing point depression (DSC), a primary method that does not rely on other

chemical standards.

Tier 2: Certified Reference Materials (Daily Calibration)
Produced by commercial vendors under ISO 17034 accreditation. These are often supplied as

solutions (e.g., in Methanol) or neat solids. They are traceable to Tier 1 standards or high-purity

primary standards like NIST PS1.
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Producer Product Line Format
Analysis
Method

Typical
Uncertainty

Sigma-Aldrich TraceCERT® Neat / Solution
qNMR (Quant.[1]

NMR)
0.2% - 0.5%

LGC Standards Dr. Ehrenstorfer Solution LC-MS/GC-MS Batch dependent

Cerilliant
Certified Spiking

Solutions

Solution

(Ampoule)

LC-MS/MS +

Process

±5%

(Concentration)

Tier 3: Matrix Reference Materials (Method Validation)
These are real-world samples (dust, tissue, food) with assigned BPA values. Note: NIST does

not currently offer a pure BPA SRM.

NIST SRM 2585 (Organics in House Dust): Contains Reference Values (not Certified) for

BPA. Useful for checking extraction efficiency but cannot be used for calibration.

Technical Deep Dive: The Internal Standard Dilemma
In LC-MS/MS analysis, the choice of Internal Standard (IS) is the single biggest determinant of

accuracy.

Deuterated ( -BPA) vs. Carbon-13 ( -BPA)
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Feature
Deuterated (

-BPA)

Carbon-13 (

-BPA)
Verdict

Cost Low High

Retention Time

Shifts slightly earlier

than native BPA

(Chromatographic

Isotope Effect).

Co-elutes perfectly

with native BPA. Wins

Matrix Effects

If matrix suppression

is sharp/narrow, the IS

may not experience

the same suppression

as the analyte due to

RT shift.

Experiences identical

matrix

suppression/enhance

ment as the analyte.

Wins

Stability

Phenolic deuterium (

) can exchange with

solvent protons (

).

Carbon backbone is

non-exchangeable. Wins

Recommendation: For sub-ng/mL analysis required by new EFSA limits,

-BPA is mandatory. The slight retention time shift of deuterated standards can lead to
quantification errors >20% in complex matrices like plasma or tissue.

Visualizing the Traceability Chain
The following diagram illustrates how a laboratory result is legally and scientifically connected

to the International System of Units (SI).
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SI Units (Mole/Kg)

Primary Standard
NMIJ CRM 4030-a
(Purity via DSC)

 Direct realization

Secondary CRM (Stock Solution)
ISO 17034 Accredited

(e.g., TraceCERT, Cerilliant)

 Traceable via qNMR/Gravimetry

Working Standard
(Diluted in Lab Solvent)

 Gravimetric Dilution

LC-MS/MS Calibration
(Ratio: Analyte / 13C-IS)

 Calibration Curve

Final Analytical Result
(e.g., BPA in Serum)

 Quantification

Click to download full resolution via product page

Caption: The unbroken chain of comparisons connecting a user's result to the SI mole,

ensuring legal defensibility.
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Experimental Protocol: Self-Validating Calibration
System
This protocol uses a Double-Spike Isotope Dilution approach to validate the calibration curve

every time it is run.

Materials
Analyte: Native BPA (e.g., from NMIJ CRM 4030-a or TraceCERT).

Internal Standard (IS):

-BPA (Cambridge Isotope Laboratories or equivalent).

Solvent: LC-MS Grade Methanol.

Workflow Diagram

Standard Preparation

LC-MS/MS Analysis

Primary Stock
(1 mg/mL in MeOH)

Calibration Points
(0.05 - 50 ng/mL)

Gravimetric Dilution

Internal Standard Spike
(Constant Conc.) Add to all vials

Injection (5-10 µL) C18 Separation
(Gradient)

MRM Detection
(Neg Mode)

Click to download full resolution via product page

Caption: Workflow for preparing and analyzing isotope-dilution calibration standards.

Step-by-Step Methodology
Gravimetric Stock Preparation:

Weigh 10.0 mg of BPA CRM (NMIJ 4030-a) into a 10 mL volumetric flask.

Record weight to 0.01 mg precision.
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Dissolve in MeOH. Calculate true concentration (

).

Self-Check: Prepare two independent stocks (Stock A and Stock B). Their response

factors must match within 2%.

Internal Standard Spiking:

Prepare a working solution of

-BPA at 100 ng/mL.

Add exactly 50 µL of this IS solution to every calibration vial and sample vial.

Calibration Curve Construction:

Prepare 6-8 levels ranging from 0.05 ng/mL to 50 ng/mL.

Crucial: Plot the Area Ratio (

) vs. Concentration Ratio (

).

Acceptance Criteria:

; Residuals < 15% for all points.

LC-MS/MS Conditions (Guideline):

Column: C18 (e.g., 1.7 µm, 2.1 x 50 mm).

Mobile Phase: (A) Water + 0.05% NH4OH (to enhance ionization in negative mode); (B)

Methanol.

Transitions:

BPA:
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(Quant),

(Qual).

-BPA:

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13863264/docs#definitive-guide-to-certified-
reference-materials-for-bisphenol-a-and-related-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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